N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide

• IUPAC Name: N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide
• InChI: InChI=1S/C14H22N2O2/c17-12(15-11-5-6-11)14(7-4-8-14)13(18)16-9-2-1-3-10-16/h11H,1-10H2,(H,15,17)
• InChI Key: HELLTQROWFAQNX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2(CCC2)C(=O)NC3CC3
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide, also known as CPP-115, is a drug that has been developed as a potential treatment for a variety of neurological disorders. It is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, CPP-115 increases the levels of GABA in the brain, which can have a calming effect and potentially alleviate symptoms of certain neurological disorders.

Mechanism of Action

N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide works by inhibiting the enzyme GABA transaminase, which is responsible for breaking down GABA in the brain. By inhibiting this enzyme, N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide increases the levels of GABA in the brain, which can have a calming effect and potentially alleviate symptoms of certain neurological disorders.
Biochemical and Physiological Effects:
The increased levels of GABA in the brain resulting from N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide administration can have a variety of biochemical and physiological effects. GABA is a neurotransmitter that is involved in the regulation of neuronal excitability, and increased levels of GABA can lead to a reduction in neuronal activity. This can result in a calming effect and potentially alleviate symptoms of certain neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide as a research tool is its potency as a GABA transaminase inhibitor. This allows for the manipulation of GABA levels in the brain with a high degree of precision. However, one limitation of N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide is its potential for off-target effects, as it may interact with other enzymes or receptors in addition to GABA transaminase.

Future Directions

There are several potential future directions for research on N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide. One area of interest is its potential use in the treatment of addiction, as preclinical studies have shown promising results in reducing drug-seeking behavior. Additionally, further studies are needed to explore the potential use of N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide in the treatment of anxiety and other neurological disorders. Finally, research on the pharmacokinetics and pharmacodynamics of N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide is needed to better understand its potential for clinical use.

Synthesis Methods

N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide can be synthesized using a variety of methods, including the reaction of cyclopropylamine with piperidinone, followed by cyclization with diethyl malonate. This process yields a racemic mixture of N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide, which can be separated into its individual enantiomers using chiral chromatography.

Scientific Research Applications

N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide has been studied extensively in preclinical models for its potential use in the treatment of a variety of neurological disorders, including epilepsy, anxiety, and addiction. Studies have shown that N-cyclopropyl-1-(piperidine-1-carbonyl)cyclobutane-1-carboxamide is able to increase the levels of GABA in the brain and reduce seizures in animal models of epilepsy. It has also been shown to reduce anxiety-like behavior in rodents and potentially reduce drug-seeking behavior in animal models of addiction.